Cas no 4221-75-4 (Benzoic acid, 3,5-bis(1,1-dimethylethyl)-4-hydroxy-, dodecyl ester)
4221-75-4 structure
Product Name:Benzoic acid, 3,5-bis(1,1-dimethylethyl)-4-hydroxy-, dodecyl ester
CAS No:4221-75-4
MF:C27H46O3
MW:418.652348995209
CID:1513341
PubChem ID:13837433
Update Time:2025-04-21
Benzoic acid, 3,5-bis(1,1-dimethylethyl)-4-hydroxy-, dodecyl ester Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid, 3,5-bis(1,1-dimethylethyl)-4-hydroxy-, dodecyl ester
- dodecyl 3,5-ditert-butyl-4-hydroxybenzoate
- 4221-75-4
- DTXSID40550852
- DODECYL 3,5-DI-TERT-BUTYL-4-HYDROXYBENZOATE
- SCHEMBL439370
-
- Inchi: 1S/C27H46O3/c1-8-9-10-11-12-13-14-15-16-17-18-30-25(29)21-19-22(26(2,3)4)24(28)23(20-21)27(5,6)7/h19-20,28H,8-18H2,1-7H3
- InChI Key: CARVOQIAEFKWRP-UHFFFAOYSA-N
- SMILES: OC1C(=CC(C(=O)OCCCCCCCCCCCC)=CC=1C(C)(C)C)C(C)(C)C
Computed Properties
- Exact Mass: 418.34488
- Monoisotopic Mass: 418.34469533g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 30
- Rotatable Bond Count: 15
- Complexity: 448
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 10.3
- Topological Polar Surface Area: 46.5Ų
Experimental Properties
- PSA: 46.53
Benzoic acid, 3,5-bis(1,1-dimethylethyl)-4-hydroxy-, dodecyl ester Related Literature
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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